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Personal protective equipment for handling SR-
1277

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR-1277

Cat. No.: B10763949

Essential Safety and Handling Guide for SR-1277

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of SR-1277, a potent and selective casein kinase 18/¢ (CK1d&/g) inhibitor. The following
guidelines are intended to supplement, not replace, a comprehensive Safety Data Sheet (SDS)
which should be obtained directly from your chemical supplier. SR-1277 is a research chemical
with significant antiproliferative activity, necessitating stringent safety protocols to ensure the
well-being of laboratory personnel.

Chemical and Physical Properties

A summary of the known properties of SR-1277 is provided below. This information is crucial

for safe handling and storage.
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Property Value Source

2-morpholino-N-((4-nitro-1H-
) benzol[d]imidazol-2- ) )
Chemical Name _ Sigma-Aldrich
yl)methyl)-9-(thiophen-3-

yI)-9H-purin-6-amine

Synonyms ML177 Sigma-Aldrich
Molecular Formula C21H19NoO3S Sigma-Aldrich
Molecular Weight 477.50 g/mol Sigma-Aldrich
Appearance Solid Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich
Storage Class 11 - Combustible Solids Sigma-Aldrich
Water Pollution Class WGK 3 (highly hazardous for Sigma-Aldrich
water)

Personal Protective Equipment (PPE)

Due to the potent nature of SR-1277 and the absence of a publicly available, detailed Safety
Data Sheet, a cautious approach to personal protective equipment is mandatory. The following
table outlines the recommended PPE for handling SR-1277.
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PPE Category Recommended Equipment

Chemical-resistant gloves (e.qg., nitrile,
) neoprene). Inspect gloves for tears or punctures
Hand Protection _
before and during use. Change gloves

frequently, especially after direct contact.

Safety glasses with side shields or chemical
Eye and Face Protection safety goggles. A face shield should be worn

when there is a risk of splashing.

A lab coat or chemical-resistant apron should be
) ] worn at all times. Full-body protection may be
Skin and Body Protection ) )
necessary for large-scale operations or in the

event of a spill.

A NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
) ) particulates is recommended, especially when
Respiratory Protection ) ) ] )
handling the solid form or creating solutions.
Work should be conducted in a certified

chemical fume hood.

Operational Plan: Handling and Experimental
Workflow

Adherence to a strict operational plan is critical to minimize exposure and ensure experimental
integrity. The following workflow outlines the key steps for safely handling SR-1277 in a
laboratory setting.
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Preparation
- Don appropriate PPE
- Verify fume hood certification
- Prepare all necessary equipment and reagents

Proceed to

Weighing
- Tare balance with weigh paper or boat
- Carefully transfer solid SR-1277
- Record weight

Proceed to

Solubilization
- Transfer SR-1277 to a suitable vial
- Add appropriate solvent (e.g., DMSO)
- Mix thoroughly to ensure complete dissolution

Proceed to

Experimental Use
- Perform dilutions and add to experimental system
- Maintain containment within the fume hood

onclude with

Decontamination & Cleanup
- Decontaminate all surfaces and equipment
- Segregate waste for proper disposal

Figure 1: Standard Operating Procedure for Handling SR-1277

Click to download full resolution via product page
Figure 1. Standard Operating Procedure for Handling SR-1277. (Max Width: 760px)

Disposal Plan
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Proper disposal of SR-1277 and all contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Stream

Disposal Procedure

Solid SR-1277

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, vials)

Collect in a designated hazardous waste
container. Do not mix with non-hazardous

waste.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, labeled hazardous waste
container. The container should be compatible

with the solvent used.

Contaminated PPE (e.g., gloves, apron)

Dispose of as hazardous waste in a designated

container.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
Spil using absorbent materials. Collect all
pi

contaminated materials in a sealed, labeled
hazardous waste container. Decontaminate the

spill area.

SR-1277 in the CK1d/¢ Signaling Pathway

SR-1277 is an ATP-competitive inhibitor of casein kinase 16 (CK1d) and casein kinase l¢
(CK1e). These kinases are involved in various cellular processes, including the regulation of
cell cycle progression. The diagram below illustrates the inhibitory action of SR-1277 on this
pathway.
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Figure 2: Inhibitory Action of SR-1277 on the CK1d/e Pathway

Click to download full resolution via product page

Figure 2: Inhibitory Action of SR-1277 on the CK1d/e Pathway. (Max Width: 760px)

Disclaimer: The information provided in this document is intended for guidance purposes only
and is based on publicly available data for similar chemical compounds. A comprehensive and
compound-specific Safety Data Sheet (SDS) from the manufacturer or supplier is the definitive
source for all safety and handling information. It is the responsibility of the user to obtain and
adhere to the guidelines set forth in the official SDS for SR-1277.

« To cite this document: BenchChem. [Personal protective equipment for handling SR-1277].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763949#personal-protective-equipment-for-
handling-sr-1277]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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